Cas no 1806663-78-4 (Ethyl 3-(2-oxopropyl)-5-(trifluoromethoxy)benzoate)

Ethyl 3-(2-oxopropyl)-5-(trifluoromethoxy)benzoate structure

1806663-78-4 structure

Product Name:Ethyl 3-(2-oxopropyl)-5-(trifluoromethoxy)benzoate

CAS No:1806663-78-4

Molecular Formula:C₁₃H₁₃F₃O₄

Molecular Weight:290.235134840012

CID:4959550

Ethyl 3-(2-oxopropyl)-5-(trifluoromethoxy)benzoate Properties

Names and Identifiers

- Ethyl 3-(2-oxopropyl)-5-(trifluoromethoxy)benzoate
- InChIKey： XMIVXKBRAVUZEX-UHFFFAOYSA-N
- Inchi： 1S/C13H13F3O4/c1-3-19-12(18)10-5-9(4-8(2)17)6-11(7-10)20-13(14,15)16/h5-7H,3-4H2,1-2H3
- SMILES： FC(OC1C=C(C(=O)OCC)C=C(C=1)CC(C)=O)(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 7
Rotatable Bond Count: 6
Heavy Atom Count: 20
Complexity: 354
XLogP3: 2.9
Topological Polar Surface Area: 52.6

Ethyl 3-(2-oxopropyl)-5-(trifluoromethoxy)benzoate Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
Alichem	A015003049-1g	Ethyl 3-(2-oxopropyl)-5-(trifluoromethoxy)benzoate	1806663-78-4	97%	1g	1,445.30 USD

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